Cas no 2105628-17-7 (Ethyl 2-(3-bromoisoxazol-5-yl)acetate)
2105628-17-7 structure
Product Name:Ethyl 2-(3-bromoisoxazol-5-yl)acetate
CAS No:2105628-17-7
MF:C7H8BrNO3
MW:234.04732131958
CID:6627005
PubChem ID:156886446
Update Time:2024-11-07
Ethyl 2-(3-bromoisoxazol-5-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazoleacetic acid, 3-bromo-, ethyl ester
- Ethyl 2-(3-bromoisoxazol-5-yl)acetate
- 2105628-17-7
- ETHYL 2-(3-BROMO-1,2-OXAZOL-5-YL)ACETATE
- SY348254
- Ethyl 2-(3-Bromo-5-isoxazolyl)acetate
- F95127
- SCHEMBL26148033
-
- Inchi: 1S/C7H8BrNO3/c1-2-11-7(10)4-5-3-6(8)9-12-5/h3H,2,4H2,1H3
- InChI Key: SLIHKUFPLDOSLK-UHFFFAOYSA-N
- SMILES: O1C(CC(OCC)=O)=CC(Br)=N1
Computed Properties
- Exact Mass: 232.96876g/mol
- Monoisotopic Mass: 232.96876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.550±0.06 g/cm3(Predicted)
- Boiling Point: 300.6±27.0 °C(Predicted)
- pka: -5.97±0.50(Predicted)
Ethyl 2-(3-bromoisoxazol-5-yl)acetate Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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